3-(dimethylamino)propyl 1-benzofuran-2-carboxylate hydrochloride

• IUPAC Name: 3-(dimethylamino)propyl 1-benzofuran-2-carboxylate;hydrochloride
• InChI: InChI=1S/C14H17NO3.ClH/c1-15(2)8-5-9-17-14(16)13-10-11-6-3-4-7-12(11)18-13;/h3-4,6-7,10H,5,8-9H2,1-2H3;1H
• InChI Key: MRXXEECDFKJVHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC(=O)C1=CC2=CC=CC=C2O1.Cl
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol

Description

3-(Dimethylamino)propyl 1-benzofuran-2-carboxylate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMBA and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMBA is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. DMBA may also interact with ion channels and receptors in the brain, leading to its observed effects.
Biochemical and physiological effects:
DMBA has been shown to have several biochemical and physiological effects. It has been reported to exhibit anti-inflammatory and analgesic effects in animal models. DMBA has also been shown to have anticonvulsant activity and may be useful in the treatment of epilepsy. Additionally, DMBA has been used as a fluorescent probe in biochemical assays due to its ability to bind to proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

DMBA has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of assays and studies. DMBA is also readily available and relatively inexpensive. However, there are some limitations to its use. DMBA may have toxic effects on cells and tissues at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on DMBA. One area of interest is its potential use as a therapeutic agent for the treatment of epilepsy and other neurological disorders. DMBA may also have applications in the development of new fluorescent probes for use in biochemical assays. Additionally, further studies are needed to fully understand the mechanism of action of DMBA and its potential side effects.

Scientific Research Applications

DMBA has been used in various scientific research studies due to its potential applications in different fields. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. DMBA has also been used as a fluorescent probe in biochemical assays and as a building block in the synthesis of other compounds.